Cas no 14222-60-7 (Prothionamide)

Prothionamide is a second-line antitubercular agent belonging to the thioamide class, structurally related to ethionamide. It exhibits bacteriostatic activity against Mycobacterium tuberculosis, primarily by inhibiting mycolic acid synthesis, a critical component of the bacterial cell wall. Prothionamide is particularly effective against multidrug-resistant tuberculosis (MDR-TB) when used in combination regimens. Its oral bioavailability and ability to penetrate granulomatous tissues enhance its therapeutic utility. The compound is metabolized in the liver, requiring monitoring for hepatotoxicity. Due to its targeted mechanism and role in resistant TB management, Prothionamide remains a valuable component in specialized TB treatment protocols, particularly where first-line therapies are ineffective.
Prothionamide structure
Prothionamide structure
Product Name:Prothionamide
CAS No:14222-60-7
MF:C9H12N2S
MW:180.269980430603
MDL:MFCD00464119
CID:49683
PubChem ID:253660961
Update Time:2025-05-27

Prothionamide Chemical and Physical Properties

Names and Identifiers

    • Prothionamide
    • Protionamide
    • 2-Propylpyridine-4-carbothioamide
    • 2-PROPYL-THIOISONICOTINAMIDE
    • Propylthioisonicotinamide
    • 2-Propylthioisonicotinamide
    • 1321th
    • peteha
    • ektebin
    • protion
    • tuberex
    • RP 9778
    • TH-1321
    • 9778r.p.
    • tebeform
    • trevintix
    • SMR000047660
    • AKOS005172678
    • NS00006627
    • MLS001201789
    • Protionamide 100 microg/mL in Acetonitrile
    • Trevintix (TN)
    • PROTIONAMIDE [MART.]
    • UNII-76YOO33643
    • PROTIONAMIDE [INN]
    • Pharmakon1600-01505316
    • Spectrum2_000019
    • SR-05000001518-2
    • SR-05000001518-1
    • PROTIONAMIDE [WHO-IP]
    • BDBM50499814
    • Q866657
    • 2-Propyl-4-pyridinecarbothioamide
    • 9778 R.P.
    • NCGC00095164-01
    • A807874
    • Protionamidum [INN-Latin]
    • Protionamide (INN)
    • EN300-7367713
    • MLS000042521
    • SPBio_000057
    • 4-Pyridinecarbothioamide, 2-propyl-
    • HMS3655O18
    • NCGC00095164-05
    • 1321 TH
    • FT-0630412
    • SCHEMBL23928819
    • Prothionamide, >=99% (HPLC)
    • SW199462-2
    • PROTIONAMIDE [WHO-DD]
    • BRD-K75360161-001-09-9
    • RP-9778
    • DB12667
    • Protionamide [INN:BAN:DCF]
    • SCHEMBL74572
    • NCGC00095164-03
    • s1881
    • AB01093435_03
    • HY-B0306
    • KSC-27-052D
    • Tox21_111463
    • NCGC00095164-04
    • Tox21_111463_1
    • PROTIONAMIDUM [WHO-IP LATIN]
    • SPECTRUM1505316
    • AB00393463-12
    • 5-22-02-00376 (Beilstein Handbook Reference)
    • 1321-TH
    • D88012
    • 14222-60-7
    • 76YOO33643
    • DTXSID7045940
    • Protionamid
    • CHEMBL1378024
    • SBI-0207058.P001
    • Isonicotinamide, 2-propylthio-
    • Protionamida [INN-Spanish]
    • SR-05000001518
    • 2-Propylisonicotinylthioamide
    • HMS3715G13
    • NSC758962
    • D01195
    • Protionamidum
    • Prothionamide (JP17)
    • Spectrum3_001964
    • PROTHIONAMIDE [JAN]
    • BCP13522
    • Protionizina
    • Opera_ID_999
    • Protionamida
    • MFCD00464119
    • MLS006011877
    • CCG-40049
    • CHEBI:32066
    • AC-4518
    • 2-Propyl-4-thiocarbamoylpyridine
    • CAS-14222-60-7
    • SR-05000001518-3
    • PROTIONAMIDE [MI]
    • NSC-758962
    • NCGC00095164-02
    • Prothionamidum
    • Q-201638
    • HMS2235M12
    • DTXCID5025940
    • Protionamide (Prothionamide)
    • KUC109576N
    • NSC 758962
    • HMS2090J11
    • AB01093435_04
    • EINECS 238-093-7
    • KS-1282
    • BRN 0118164
    • 3-Propylpyridine-4-thiocarboxamide
    • HMS3372K04
    • BSPBio_003564
    • KBio3_002911
    • P2302
    • HMS1922D06
    • 2-Propyl-4-thiocarbamoyl pyridine
    • TH 1321
    • AB01093435-02
    • BBL010291
    • ALBB-010476
    • BRD-K75360161-001-18-0
    • DB-042615
    • Prothionamide (JP18)
    • 2-propylpyridine-4-carbimidothioic acid
    • BRD-K75360161-001-17-2
    • STL454225
    • STK366469
    • MDL： MFCD00464119
    • Inchi： 1S/C9H12N2S/c1-2-3-8-6-7(9(10)12)4-5-11-8/h4-6H,2-3H2,1H3,(H2,10,12)
    • InChI Key： VRDIULHPQTYCLN-UHFFFAOYSA-N
    • SMILES： S=C(C1C=CN=C(C=1)CCC)N

Computed Properties

  • Exact Mass: 180.07200
  • Monoisotopic Mass: 180.072119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71

Experimental Properties

  • Density: 1.1015 (rough estimate)
  • Melting Point: 141.0 to 145.0 deg-C
  • Boiling Point: 310.4°C at 760 mmHg
  • Flash Point: 141.5°C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 71.00000
  • LogP: 2.36860
  • Merck: 7891

Prothionamide Security Information

Prothionamide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Prothionamide Pricemore >>

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 $ 108.00 2023-09-06
TRC
P839100-10g
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 $148.00 2023-05-17

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